Cas no 89533-46-0 ((2,4-dioxo-1H-pyrimidin-5-yl)methylurea)

• Product Name: (2,4-dioxo-1H-pyrimidin-5-yl)methylurea
• CAS No: 89533-46-0
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• CID: 993779
• PubChem ID: 348855
• Update Time: 2025-04-20

(2,4-dioxo-1H-pyrimidin-5-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• (2,4-dioxo-1H-pyrimidin-5-yl)methylurea
• DTXSID70325050
• NSC408347
• NSC-408347
• 89533-46-0
• DS-007719

• Inchi： 1S/C6H8N4O3/c7-5(12)8-1-3-2-9-6(13)10-4(3)11/h2H,1H2,(H3,7,8,12)(H2,9,10,11,13)
• InChI Key： YGZZLTJUEICGLR-UHFFFAOYSA-N
• SMILES： O=C1C(=CNC(N1)=O)CNC(N)=O

Computed Properties

• Exact Mass: 184.06
• Monoisotopic Mass: 184.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.416
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.551